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Compound of Interest

Compound Name: Direct Red 26

Cat. No.: B14148512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Direct Red 26 (CAS No. 3617-80-7). Comprehensive toxicological data for this specific

compound is limited in publicly available literature. Therefore, the handling precautions and

safety recommendations are also based on the general properties of direct azo dyes and

information available for structurally related compounds. All laboratory work should be

conducted with appropriate personal protective equipment and under the supervision of

qualified personnel.

Chemical Identification and Physicochemical
Properties
Direct Red 26 is a disazo direct dye. Its primary identification and key physicochemical

properties are summarized in the table below.
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Property Value Reference

Chemical Name C.I. Direct Red 26 [1]

CAS Number 3617-80-7 [1]

C.I. Number 29190 [1]

Molecular Formula C₃₈H₂₅N₆Na₃O₁₃S₃ [1]

Molecular Weight 938.81 g/mol [1]

Physical Appearance Red powder

Solubility Soluble in water

Synonyms

Direct Red 8BSA, Direct Fast

Scarlet 8BSA, Direct Scarlet

4BS, Benzo Red 8B-V,

Dinamine Fast Scarlet 8B

Hazard Identification and Classification
A comprehensive, officially harmonized GHS classification for Direct Red 26 is not readily

available. However, based on the general hazards associated with azo dyes and data for

similar direct dyes, the following potential hazards should be considered:

Skin Irritation: Prolonged or repeated contact may cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.

Sensitization: May cause allergic skin or respiratory reactions in sensitive individuals.

Carcinogenicity: Some azo dyes can be metabolized to aromatic amines, some of which are

known or suspected carcinogens. The carcinogenic potential of Direct Red 26 has not been

fully evaluated.

Toxicological Data
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Specific quantitative toxicological data such as LD50 (oral, dermal) and LC50 (inhalation) for

Direct Red 26 (CAS 3617-80-7) were not found in the reviewed literature. Research on similar

azo dyes suggests a wide range of toxicities. For instance, studies on Direct Red 28 have

shown it to be toxic to aquatic life.

Handling and Storage Precautions
Given the lack of specific data, prudent laboratory practices for handling powdered dyes should

be strictly followed.

Personal Protective Equipment (PPE)
Equipment Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear impervious gloves (e.g., nitrile rubber) and

a lab coat. Change gloves frequently and when

contaminated.

Respiratory Protection

Use a NIOSH-approved respirator with a

particulate filter if dust is generated and

ventilation is inadequate.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder.

Use a down-draft ventilated enclosure for weighing and dispensing.

Have an eyewash station and safety shower readily available.

Safe Handling Practices
Avoid generating dust.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.
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Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from strong oxidizing agents.

Experimental Protocols
General Protocol for Handling Powdered Direct Red 26
This protocol outlines a general procedure for the safe handling of powdered azo dyes like

Direct Red 26 in a research laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Don Appropriate PPE
(Lab coat, gloves, goggles)

Prepare Chemical Fume Hood

Gather Materials
(Spatula, weigh boat, solvent)

Weigh Direct Red 26
in fume hood

Dissolve in appropriate solvent

Decontaminate work surfaces

Dispose of waste in
labeled hazardous waste container

Remove and dispose of PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling powdered Direct Red 26.
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Potential Signaling Pathways of Azo Dye Toxicity
Specific signaling pathways affected by Direct Red 26 are not well-documented. However, a

general mechanism for the toxicity of many azo dyes involves their metabolic reduction,

primarily by azoreductase enzymes present in the liver and gut microbiota. This process can

lead to the formation of aromatic amines, which can be further metabolized to reactive

electrophilic species. These reactive intermediates can then cause cellular damage, including

DNA adduct formation, which is a key step in the initiation of carcinogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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